Cas no 863771-00-0 (2-(2-methylphenyl)-5-nitrobenzothiazole)

• Product name: 2-(2-methylphenyl)-5-nitrobenzothiazole
• CAS No: 863771-00-0
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• CID: 2128920
• PubChem ID: 23085815

2-(2-methylphenyl)-5-nitrobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)-5-nitrobenzothiazole
• 863771-00-0
• SCHEMBL3201047
• DB-354724

• Inchi： InChI=1S/C14H10N2O2S/c1-9-4-2-3-5-11(9)14-15-12-8-10(16(17)18)6-7-13(12)19-14/h2-8H,1H3
• InChI Key： OTGVJKPVHCCBMI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 270.04629874Da
• Monoisotopic Mass: 270.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87Ų